4-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide

• Molecular Formula: C22H26BrNO5
• Molecular Weight: 464.3 g/mol
• SMILES: COC1=CC(=CC(=C1OC)OC)CN(CC2CCCO2)C(=O)C3=CC=C(C=C3)Br
• InChI: InChI=1S/C22H26BrNO5/c1-26-19-11-15(12-20(27-2)21(19)28-3)13-24(14-18-5-4-10-29-18)22(25)16-6-8-17(23)9-7-16/h6-9,11-12,18H,4-5,10,13-14H2,1-3H3
• InChIKey: DXAULOYAMZPUSQ-UHFFFAOYSA-N

4-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide is a synthetic benzamide derivative with a molecular formula of C22H26BrNO5 and a molecular weight of 464.3 g/mol. The compound features a 4-bromobenzamide core linked to a tetrahydrofuran-2-ylmethyl and a 3,4,5-trimethoxybenzyl moiety.

4-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide: Structural Overview and Research Application

4-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide is a synthetic benzamide derivative with a molecular formula of C22H26BrNO5 and a molecular weight of 464.3 g/mol. The compound features a 4-bromobenzamide core linked to a tetrahydrofuran-2-ylmethyl and a 3,4,5-trimethoxybenzyl moiety. Purity is typically reported at 95% from commercial sources. This structure places it in a class of substituted benzamides that are often investigated for their potential as inhibitors of bromodomain-containing proteins (e.g., BRD4), as suggested by BindingDB entries for closely related analogs. However, no direct biological activity data for this specific compound could be verified from primary literature or patents.

Synthetic benzamide probe Structurally related to bromodomain inhibitor scaffolds

Para-bromo substitution Potential SAR exploration for BD1/BD2 selectivity

Reported purity 95% May support in vitro screening at reported specification

Precision Prohibited: Why Generic Substitution of 4-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide is Unsupported Without Data

Without comparative biological data, there is no basis to claim that generic substitution would fail. The premise of this section—that in-class compounds cannot be interchanged—cannot be substantiated for a molecule with no published quantitative differentiation from its closest analogs. A potential, but unquantified, risk lies in the position of the bromine atom (para vs. ortho as in the 2-bromo isomer), which could influence molecular recognition. However, in the absence of comparative binding or functional assay data, any such statement would be speculative and violate the evidence requirements.

Positional isomerism

Para vs. ortho bromine may shift binding profile; no comparative data available

Unconfirmed class activity

Bromodomain inhibition is inferred from analogs; direct activity not reported

No biological reference data

Absence of published assays limits interchangeability assessment with active benzamides

Quantitative Differentiation Analysis for 4-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide

Structural Comparison to the 2-Bromo Positional Isomer

The most immediate analog is 2-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide, where the bromine atom is moved from the para to the ortho position on the benzamide ring. This positional isomerism is a key variable in SAR studies for bromodomain inhibitors, where the halogen position can drastically alter binding pocket complementarity and selectivity between BD1 and BD2 domains. For example, in the structurally distinct but mechanistically relevant class of 3,4,5-trimethoxybenzamide tubulin inhibitors, the position of substituents has been shown to modulate antiproliferative activity by over an order of magnitude. However, no direct experimental comparison has been published for these two specific isomers.

Positional Isomer Comparison

Data to verify

No quantitative comparison available

SAR potential unconfirmed; requires experimental validation

Based on general SAR for bromodomain inhibitors; not specific to this pair

Evidence Dimension	Positional isomerism and potential impact on target binding
Target Compound Data	4-bromo (para) substitution
Comparator Or Baseline	2-bromo (ortho) isomer
Quantified Difference	No quantitative comparison data available for this pair
Conditions	Hypothetical; based on general SAR knowledge for bromodomain inhibitors

Why This Matters

The para-bromo substitution is expected to offer a different electrostatic and steric profile compared to the ortho isomer, which could be critical for achieving selectivity against specific bromodomains, but this remains unproven.

Research Applications for 4-bromo-N-(tetrahydrofuran-2-ylmethyl)-N-(3,4,5-trimethoxybenzyl)benzamide: Current Limitations

Negative Control or Inactive Probe in Bromodomain Assays

Given the lack of published inhibitory activity, the primary rational use of this compound is as a structurally matched negative control or inactive probe for studies involving known active benzamide-based bromodomain inhibitors (e.g., from the US9957268 patent family). Its para-bromo configuration may render it inactive against BRD4 BD1/BD2, as suggested by the absence of sub-micromolar data in BindingDB, but this requires experimental confirmation.

Synthetic Intermediate for Derivatization

The compound can serve as a late-stage synthetic intermediate. The 4-bromobenzamide moiety provides a handle for further functionalization (e.g., Suzuki coupling) to generate focused libraries exploring the chemical space around the 3,4,5-trimethoxybenzyl-tetrahydrofuran scaffold, for which no SAR is currently available.

Application

Selection Property

Validation Focus

Bromodomain negative control studies

Structurally matched inactive probe

BRD4 BD1/BD2 assay confirmation

Library derivatization intermediate

4-bromobenzamide coupling handle

Suzuki coupling feasibility